Cas no 84100-55-0 (2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole)
84100-55-0 structure
Product Name:2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole
CAS No:84100-55-0
MF:C9H7N3O2S
MW:221.235780000687
CID:888769
PubChem ID:12891964
Update Time:2025-04-19
2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole
- 7-nitro-1,2-dihydroimidazo[2,1-b][1,3]benzothiazole
- 2,3-dihydro-6-nitroimidazo-[2,1-b]benzothiazole
- NS00038410
- VCOKDIGXZMLYQD-UHFFFAOYSA-N
- 2,3-Dihydro-6-nitroimidazo(2,1-b)benzothiazole
- SCHEMBL11213876
- DTXSID00232985
- EINECS 282-135-7
- 84100-55-0
-
- Inchi: 1S/C9H7N3O2S/c13-12(14)6-1-2-8-7(5-6)11-4-3-10-9(11)15-8/h1-2,5H,3-4H2
- InChI Key: VCOKDIGXZMLYQD-UHFFFAOYSA-N
- SMILES: S1C2C=CC(=CC=2N2C1=NCC2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 221.02589765g/mol
- Monoisotopic Mass: 221.02589765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 86.7Ų
2,3-dihydro-6-nitroimidazo[2,1-b]benzothiazole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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